1-(2,5-dimethoxyphenyl)-3-[2-(2-methyl-1H-indol-3-yl)ethyl]thiourea

• IUPAC Name: 1-(2,5-dimethoxyphenyl)-3-[2-(2-methyl-1H-indol-3-yl)ethyl]thiourea
• InChI: InChI=1S/C20H23N3O2S/c1-13-15(16-6-4-5-7-17(16)22-13)10-11-21-20(26)23-18-12-14(24-2)8-9-19(18)25-3/h4-9,12,22H,10-11H2,1-3H3,(H2,21,23,26)
• InChI Key: MUJWIODXCBKXSK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)CCNC(=S)NC3=C(C=CC(=C3)OC)OC
• Molecular Formula: C20H23N3O2S
• Molecular Weight: 369.5 g/mol

Description

1-(2,5-dimethoxyphenyl)-3-[2-(2-methyl-1H-indol-3-yl)ethyl]thiourea is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound has been found to exhibit unique biochemical and physiological effects that make it an interesting subject for further investigation.

Scientific Research Applications

Occupational and Environmental Exposure to Thioureas

Thiourea compounds, which share a structural similarity with the specified chemical, are primarily used as accelerators in the rubber industry and have various other applications, such as antioxidants in the graphics industry. Despite their widespread use, thioureas are relatively rare causes of allergic contact dermatitis, which underscores the need for careful handling and awareness among workers in related industries. The potential for thiourea compounds to provoke allergic reactions has been documented, though the number of reported cases is low. The difficulty in detecting the source of thiourea compound sensitization highlights the importance of thorough testing in occupational health contexts, especially when contact dermatitis is diagnosed, and there is a history of exposure to products containing thioureas or compounds that break down into thioureas (Kanerva, Estlander, & Jolanki, 1994).

Health Implications of Thiourea Exposure

Exposure to ethylene thiourea, a known metabolite of some thiourea compounds, has been associated with changes in thyroid function among workers, indicating an occupational health risk that warrants monitoring and preventive measures. Studies have shown that workers exposed to thiourea compounds may experience significant alterations in thyroid hormone levels, which can have long-term health implications. This underscores the necessity for regular health screenings and protective measures for individuals working with or around thiourea compounds (Smith, 1984).

Environmental and Prenatal Exposure Concerns

Thiourea compounds, including their metabolites like ethylene thiourea (ETU), have raised environmental health concerns due to their potential to disrupt thyroid function, which is crucial for fetal brain development. Studies in communities exposed to pesticides containing thiourea derivatives have revealed elevated levels of urinary ETU, especially among pregnant women living near agricultural areas where these compounds are used. The findings suggest a potential risk to fetal development and highlight the importance of monitoring and managing exposure to thiourea-containing pesticides in sensitive populations (van Wendel de Joode et al., 2014).